Cas no 70772-78-0 (4-amino-2-methylpentan-2-ol)

• Product Name: 4-amino-2-methylpentan-2-ol
• CAS No: 70772-78-0
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD19203964
• CID: 1745988
• PubChem ID: 12542085
• Update Time: 2025-05-20

4-amino-2-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 4-amino-2-methyl-
• 4-amino-2-methylpentan-2-ol
• LYLPRVUTJGLNPP-UHFFFAOYSA-N
• SCHEMBL1564304
• 4-Amino-2-methyl-2-oxypentan
• EN300-95211
• 4-amino-2-hydroxy-2 methyl pentane
• AKOS006342075
• DTXSID20501887
• 70772-78-0

• MDL： MFCD19203964
• Inchi： 1S/C6H15NO/c1-5(7)4-6(2,3)8/h5,8H,4,7H2,1-3H3
• InChI Key： LYLPRVUTJGLNPP-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC(C)N

Computed Properties

• Exact Mass: 117.11545
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on 4-amino-2-methylpentan-2-ol

4-Amino-2-Methylpentan-2-Ol: A Comprehensive Overview

4-Amino-2-Methylpentan-2-Ol (CAS No. 70772-78-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound, also known as L-Malic acid derivative, has garnered attention due to its unique chemical properties and potential for further research and development. In this article, we will delve into its structure, properties, applications, and recent advancements in its utilization.

The molecular formula of 4-Amino-2-Methylpentan-2-Ol is C6H13NO3, and it exists as a white crystalline powder with a molecular weight of 155.18 g/mol. Its structure consists of a pentane backbone with a hydroxyl group (-OH) at the second carbon and an amino group (-NH2) at the fourth carbon. The presence of these functional groups imparts 4-Amino-2-Methylpentan-2-Ol with unique reactivity and solubility properties. The compound is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and acetone.

One of the key features of 4-Amino-2-Methylpentan-2-Ol is its ability to act as both a reducing agent and a chelating agent. This dual functionality makes it an invaluable component in various chemical reactions, including the synthesis of complex molecules and the stabilization of metal ions in solution. Recent studies have highlighted its potential in catalytic processes, where it enhances the efficiency of reactions by stabilizing transition metal catalysts.

In the pharmaceutical industry, 4-Amino-2-Methylpentan-2-Ol has been explored for its role in drug delivery systems. Its ability to form stable complexes with metal ions has led to its use in creating targeted drug delivery vehicles that improve bioavailability and reduce side effects. For instance, researchers have utilized this compound to develop nanoparticles that encapsulate anti-cancer drugs, ensuring their controlled release at specific sites within the body.

Beyond pharmaceuticals, 4-Amino-2-Methylpentan-2-Ol finds applications in agrochemicals, particularly in the formulation of pesticides and herbicides. Its chelating properties enable it to bind with metal ions present in soil, enhancing the efficacy of these agrochemicals while minimizing environmental impact. Recent advancements have focused on optimizing its use in eco-friendly agricultural solutions that promote sustainable farming practices.

The versatility of 4-Amino-2-Methylpentan-2-Ol extends to its role as an intermediate in organic synthesis. Its functional groups allow for easy modification, making it a valuable building block for constructing more complex molecules. For example, it has been employed in the synthesis of bioactive compounds such as antibiotics and antiviral agents. The ease with which this compound can be functionalized has made it a favorite among chemists working on drug discovery programs.

From a research perspective, recent studies have focused on leveraging the unique properties of 4-Amino-2-Methylpentan-2-Ol for advanced materials science applications. Scientists have explored its use in creating stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH changes. These polymers hold promise for applications ranging from smart drug delivery systems to adaptive materials for industrial use.

In terms of safety considerations, 4-Amino-2-Methylpentan-2-Ol is generally considered non-toxic under normal handling conditions. However, like all chemicals, proper precautions should be taken during storage and handling to ensure workplace safety. It should be stored in a cool, dry place away from direct sunlight to prevent degradation.

In conclusion, 4-Amino-2-Methylpentan-2-Ol (CAS No. 70772-78-0) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical properties make it an essential component in modern chemical synthesis and material science research. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.